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Compound of Interest

Compound Name: 2-Chloro-6-methylpyrazine

Cat. No.: B130241

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-6-methylpyrazine is a substituted pyrazine derivative that serves as a versatile
building block in organic synthesis. Its unique electronic and structural properties make it a
valuable intermediate in the development of pharmaceuticals, agrochemicals, and flavor and
fragrance compounds.[1] The pyrazine ring, a six-membered aromatic heterocycle with two
nitrogen atoms, is a common scaffold in biologically active molecules. The presence of a
chlorine atom provides a reactive site for nucleophilic substitution and cross-coupling reactions,
while the methyl group influences the molecule's steric and electronic properties. This guide
provides a comprehensive overview of the fundamental properties, synthesis, and
characterization of 2-Chloro-6-methylpyrazine.

Fundamental Properties

A summary of the core physicochemical properties of 2-Chloro-6-methylpyrazine is presented
below. These properties are crucial for its handling, storage, and application in various
chemical processes.
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Property Value Reference(s)

Molecular Formula CsHsCIN2

Molecular Weight 128.56 g/mol

CAS Number 38557-71-0 [2]
Colorless to slightly yellow

Appearance o [1]
crystal or oily liquid

_ _ 18-21 °C (as an oily liquid); 50-

Melting Point i ) [1]
54 °C (as a crystalline solid)

Boiling Point 83 °C @ 35 mmHg [1]
Sparingly soluble in water;

Solubility Soluble in organic solvents [3]
such as ethanol.

Purity (typical) >98% (by GC) [1]

Synthesis and Purification

While a specific, peer-reviewed synthesis protocol for 2-Chloro-6-methylpyrazine is not

readily available in the searched literature, a plausible and efficient method can be derived from

established synthetic routes for analogous pyrazine derivatives. The most common approach

involves the nucleophilic aromatic substitution (SNAr) on a more substituted pyrazine

precursor.

Proposed Synthesis via Nucleophilic Aromatic

Substitution

A likely synthetic route involves the selective methylation of 2,6-dichloropyrazine. This can be

achieved using a Grignard reagent or an organolithium reagent in the presence of a suitable

catalyst.
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2 6-Dichloropyrazine Methylating Agent Anhydrous Solvent Aqueous Work-up
’ Py (e.g., CHsMgBr or CHslLi) (e.g., THF, Diethyl Ether) (e.g., NH4ClI solution)

L. Methylating Agent
2. Work-up

=(Z—Chloro—6—methylpyrazine]

Pure Product

Y Y

Purification
(Column Chromatography or Recrystallization)

Sample Preparation
(Dissolve in CDCls)
NMR Spectrometer
(400 MHz)
(1H NMR Acquisition) (13C NMR Acquisition)
Data Processing
(FT, Phasing, Baseline Correction)

i

Spectral Analysis
(Chemical Shift, Integration, Multiplicity)
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Nucleophile (Nu-) Nucleophilic Aromatic Substituted Pyrazines
Substitution (SNAr) (e.g., ethers, amines, thioethers)
A

Coupling Partner Y

(e.g., R-B(OH)2, R-SnBus) Palladium-Catalyzed Biaryl or Heteroaryl
Cross-Coupling Pyrazines

N
(Z-Chloro-e-methylpyrazine/l

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b130241?utm_src=pdf-body-img
https://www.benchchem.com/product/b130241?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2073-4344/13/2/318
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylpyrazine
https://m.youtube.com/watch?v=04HWovMzkAk
https://www.benchchem.com/product/b130241#2-chloro-6-methylpyrazine-fundamental-properties
https://www.benchchem.com/product/b130241#2-chloro-6-methylpyrazine-fundamental-properties
https://www.benchchem.com/product/b130241#2-chloro-6-methylpyrazine-fundamental-properties
https://www.benchchem.com/product/b130241#2-chloro-6-methylpyrazine-fundamental-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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